Cas no 1241609-29-9 (N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide)

• Product Name: N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide
• CAS No: 1241609-29-9
• MF: C₁₇H₁₈FN₃O
• MW: 299.342727184296
• CID: 6021242
• PubChem ID: 47074678
• Update Time: 2025-08-03

N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680836
• 1241609-29-9
• N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide
• AKOS034616308
• Z826841736
• N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethylpyrrole-3-carboxamide

• Inchi： 1S/C17H18FN3O/c1-11-9-14(17(22)20(4)12(2)10-19)13(3)21(11)16-8-6-5-7-15(16)18/h5-9,12H,1-4H3
• InChI Key： IKTHLMGOSSBNPP-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C)=CC(C(N(C)C(C#N)C)=O)=C1C

Computed Properties

• Exact Mass: 299.14339037g/mol
• Monoisotopic Mass: 299.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49Ų

Additional information on N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide

Comprehensive Overview of N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide (CAS No. 1241609-29-9)

The compound N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide, with the CAS number 1241609-29-9, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including a fluorophenyl moiety and a pyrrole-carboxamide backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for fluorinated compounds like 1241609-29-9 has surged, driven by their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on drug discovery and precision medicine, where molecules with tailored properties are essential. The inclusion of a cyanoethyl group in this compound further enhances its versatility, enabling modifications for improved pharmacokinetics. Such characteristics are critical for addressing challenges in targeted therapy and small-molecule drug development.

From a synthetic perspective, N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide exemplifies the advancements in heterocyclic chemistry. The pyrrole ring serves as a core structure, often found in natural products and pharmaceuticals, while the fluorophenyl substitution introduces electronic effects that can fine-tune reactivity. This combination is particularly valuable for designing highly selective inhibitors or agonists, a topic frequently searched by chemists and pharmacologists exploring structure-activity relationships (SAR).

The compound's CAS registry number (1241609-29-9) ensures its unambiguous identification in databases and literature, a feature highly valued by researchers conducting patent searches or regulatory submissions. Its molecular formula and weight are also critical for analytical chemistry applications, such as mass spectrometry and NMR spectroscopy. These techniques are indispensable for verifying purity and characterizing intermediates in multistep syntheses, a common query among organic chemists.

Beyond its chemical properties, 1241609-29-9 has sparked interest in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to synthesize such fluorinated pyrroles, minimizing hazardous byproducts. This aligns with global initiatives to reduce the environmental impact of pharmaceutical manufacturing, a hot topic in both academic and industrial settings. Searches for green solvents and catalytic methods often intersect with discussions about compounds like this.

In summary, N-(1-cyanoethyl)-1-(2-fluorophenyl)-N,2,5-trimethyl-1H-pyrrole-3-carboxamide represents a convergence of innovative drug design, advanced synthetic techniques, and sustainability. Its CAS number 1241609-29-9 serves as a gateway to a wealth of scientific data, making it a focal point for interdisciplinary research. As the pharmaceutical industry continues to prioritize molecular diversity and efficient synthesis, compounds like this will remain at the forefront of scientific inquiry.